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Compound of Interest

Compound Name: O-Cyclohexyl-L-tyrosine

Cat. No.: B15443634 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for O-Cyclohexyl-L-tyrosine was not readily

available. The following recommendations are based on the known hazards of the structurally

related compound, L-Tyrosine, and general laboratory best practices. It is imperative to conduct

a thorough risk assessment and, if possible, obtain a substance-specific SDS before handling

O-Cyclohexyl-L-tyrosine. The guidance provided here should be considered a precautionary

measure in the absence of specific data.

Personal Protective Equipment (PPE)
When handling O-Cyclohexyl-L-tyrosine, a comprehensive approach to personal protection is

crucial to minimize exposure. The following table summarizes the recommended PPE based on

the potential hazards associated with its parent compound, L-Tyrosine, which include skin, eye,

and respiratory irritation.
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Protection Type Recommended PPE Rationale and Best Practices

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashes.

Protects against airborne

particles and splashes. All eye

and face protection must be

ANSI Z87.1 compliant.[1][2]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

Disposable nitrile gloves

provide protection against

incidental contact and should

be removed immediately if

contaminated.[1] A lab coat

should be worn to protect

clothing and skin from spills.[3]

[4]

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation

(e.g., fume hood). A NIOSH-

approved respirator may be

necessary for operations that

generate dust or aerosols.

Minimizes the inhalation of

airborne particles. The need

for respiratory protection

should be determined by a risk

assessment of the specific

procedure.

Footwear Closed-toe shoes.
Protects feet from spills and

falling objects.[3][5]

Experimental Workflow for PPE Selection in the
Absence of a Specific SDS
The following diagram outlines a logical workflow for assessing hazards and selecting

appropriate PPE when a Safety Data Sheet for a specific chemical is not available.
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Start: New or Uncharacterized Chemical
(e.g., O-Cyclohexyl-L-tyrosine)

Search for Specific SDS

SDS Available?

Follow SDS Recommendations for PPE, Handling, and Disposal

Yes

Identify Structurally Similar Compounds
(e.g., L-Tyrosine)

No

Review SDS of Similar Compounds

Assume Highest Level of Hazard Identified

Select PPE Based on Assumed Hazards:
- Eye/Face Protection

- Gloves
- Lab Coat

- Respiratory Protection (as needed)

Implement Prudent Handling Practices:
- Use in well-ventilated area

- Minimize quantities
- Avoid generating dust/aerosols

Consult with EHS or a Qualified Safety Professional

Proceed with Caution

Click to download full resolution via product page

Caption: Workflow for PPE selection with an uncharacterized chemical.
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Operational and Disposal Plans
Handling:

Engineering Controls: Handle O-Cyclohexyl-L-tyrosine in a well-ventilated area. The use of

a chemical fume hood is recommended, especially when handling powders or performing

operations that could generate dust or aerosols.[6] Eyewash stations and safety showers

should be readily accessible.[4]

Procedural Controls:

Avoid direct contact with the skin, eyes, and clothing.

Minimize the quantity of the chemical used in any given procedure.[7]

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling.[6]

Ensure all containers are properly labeled.[7]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Spill Management:

In the event of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For a solid spill, carefully sweep or vacuum the material, avoiding dust generation, and place

it in a sealed container for disposal.

For a liquid spill, absorb with an inert material and place it in a sealed container for disposal.

Clean the spill area thoroughly with soap and water.
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Disposal:

The disposal of O-Cyclohexyl-L-tyrosine should be conducted in accordance with local, state,

and federal regulations. As the specific hazards are not fully known, it is prudent to treat it as a

hazardous waste.

Waste Characterization: In the absence of a specific SDS, assume the waste is hazardous.

Containerization: Collect waste in a clearly labeled, sealed container. Do not mix with other

waste streams.[6]

Disposal Route: Dispose of the chemical waste through your institution's hazardous waste

management program. Do not dispose of it in the regular trash or down the drain unless

explicitly approved by your environmental health and safety department.[8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

2. safety.rochester.edu [safety.rochester.edu]

3. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

4. EHSO Manual 2025-2026 - Personal Protective Equipment [labman.ouhsc.edu]

5. Personal Protection Equipment (PPE) in Laboratories Policy | Office of Research [bu.edu]

6. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

7. Chapter 7 - Safe Chemical Use [ehs.cornell.edu]

8. sfasu.edu [sfasu.edu]

9. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15443634?utm_src=pdf-body
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b15443634?utm_src=pdf-custom-synthesis
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.safety.rochester.edu/labsafety/pdf/CommonLabPPE.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://labman.ouhsc.edu/hbSections.aspx?ID=683&embed=true
https://www.bu.edu/research/ethics-compliance/safety/laboratory-safety/personal-protection-equipment-in-laboratories-policy/
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://ehs.cornell.edu/book/export/html/1375
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15443634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
O-Cyclohexyl-L-tyrosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15443634#personal-protective-equipment-for-
handling-o-cyclohexyl-l-tyrosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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